Cas no 823233-47-2 (L-Isoleucine, L-methionyl-L-tyrosyl-L-prolylglycyl-)

• Product name: L-Isoleucine, L-methionyl-L-tyrosyl-L-prolylglycyl-
• CAS No: 823233-47-2
• MF: C₂₇H₄₁N₅O₇S
• MW: 579.70874
• CID: 693982
• PubChem ID: 71419107

L-Isoleucine, L-methionyl-L-tyrosyl-L-prolylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, L-methionyl-L-tyrosyl-L-prolylglycyl-
• (2S,3S)-2-[[2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-methylpentanoic acid
• L-Methionyl-L-tyrosyl-L-prolylglycyl-L-isoleucine
• 823233-47-2
• DTXSID90838374

• Inchi： InChI=1S/C27H41N5O7S/c1-4-16(2)23(27(38)39)31-22(34)15-29-25(36)21-6-5-12-32(21)26(37)20(14-17-7-9-18(33)10-8-17)30-24(35)19(28)11-13-40-3/h7-10,16,19-21,23,33H,4-6,11-15,28H2,1-3H3,(H,29,36)(H,30,35)(H,31,34)(H,38,39)/t16-,19-,20-,21-,23-/m0/s1
• InChI Key： FEKVXIUQPFYGRA-BQSWGBOTSA-N
• SMILES： CCC(C)C(C(=O)O)NC(=O)CNC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CCSC)N

Computed Properties

• Exact Mass: 579.27266984g/mol
• Monoisotopic Mass: 579.27266984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 15
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 217Ų